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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508 Get Quote

For researchers, scientists, and drug development professionals seeking sustainable solvent

alternatives, a thorough evaluation of any new candidate is paramount. This guide addresses

the current state of knowledge regarding 1,1,2-Trifluoroethane (HFC-143) as a potential green

solvent. However, a comprehensive review of publicly available scientific literature reveals a

significant lack of experimental data to validate its efficacy and environmental credentials in

comparison to established green and conventional solvents.

While some fundamental physical and environmental properties of 1,1,2-Trifluoroethane are

known, there is a notable absence of published studies demonstrating its performance in key

applications such as chemical synthesis or extractions. Consequently, a direct, data-driven

comparison with other solvents regarding reaction yields, selectivity, or solubility performance is

not possible at this time.

Physicochemical and Environmental Properties
The available data for 1,1,2-Trifluoroethane is summarized in the table below. It is a colorless

gas at room temperature with a boiling point of 5 °C.[1][2] Its Global Warming Potential (GWP)

over a 100-year period is 397.[2] As a hydrofluorocarbon (HFC), it does not contain chlorine or

bromine, and therefore its Ozone Depletion Potential (ODP) is considered to be zero.[3]
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Property Value Reference

Chemical Formula C2H3F3 [1]

Molar Mass 84.04 g/mol [1]

Boiling Point 5 °C [1][2]

Melting Point -84 °C [2]

Appearance Colorless gas [1][2]

Global Warming Potential

(100-year)
397 [2]

Ozone Depletion Potential 0 (inferred as an HFC) [3]

Safety and Toxicity
Toxicological information on 1,1,2-Trifluoroethane is limited. It is classified as a neurotoxin that

can cause acute solvent syndrome and acts as a simple asphyxiant.[1] Inhalation lethal-

concentration studies in animals have shown it to cause acute pulmonary edema and changes

in the liver and kidneys.[1]

Lack of Comparative Performance Data and
Experimental Protocols
A critical gap in the current body of scientific knowledge is the absence of studies that

benchmark the performance of 1,1,2-Trifluoroethane against other solvents. To be validated

as a "green" alternative, a solvent must not only exhibit favorable environmental and safety

profiles but also demonstrate practical utility and efficiency in chemical processes. Such data,

including comparative reaction yields, product purity, and solubility of various solutes, are not

available for 1,1,2-Trifluoroethane.

Furthermore, this review could not identify any detailed experimental protocols for chemical

reactions, extractions, or other processes where 1,1,2-Trifluoroethane is employed as the

primary solvent. This lack of established methodologies hinders its consideration for practical

applications in research and development.
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Logical Relationship of Known Properties
The following diagram illustrates the known characteristics of 1,1,2-Trifluoroethane.

1,1,2-Trifluoroethane Environmental Profile Safety Profile
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Known Properties of 1,1,2-Trifluoroethane

In conclusion, while 1,1,2-Trifluoroethane possesses a low boiling point and a moderate GWP,

the current lack of performance data and established experimental protocols prevents its

validation as a green solvent. Further research and comprehensive comparative studies are

required to determine its potential role in sustainable chemistry. Professionals in the field

should exercise caution and rely on well-validated green solvents for their applications until

such data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,1,2-Trifluoroethane: An Unvalidated Candidate in the
Green Solvent Landscape]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584508#validation-of-1-1-2-trifluoroethane-as-a-
green-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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